4-Chloro-2-cyclopropoxypyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Chloro-2-cyclopropoxypyridine is a chemical compound with the molecular formula C8H8ClNO . It has a molecular weight of 169.61 . .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H8ClNO/c9-6-3-4-10-8(5-6)11-7-1-2-7/h3-5,7H,1-2H2 . This code provides a specific textual representation of the compound’s molecular structure.Physical and Chemical Properties Analysis
This compound has a molecular weight of 169.61 . .Scientific Research Applications
Synthesis and Biological Activity
A study by Banothu, Basavoju, and Bavantula (2015) explored the synthesis of polysubstituted cyclopropane derivatives, including 4-Chloro-2-cyclopropoxypyridine, through a one-pot two-step tandem reaction. These compounds exhibited significant antimicrobial and nematicidal activities, highlighting their potential in the development of new antimicrobial agents (Banothu, Basavoju, & Bavantula, 2015).
Herbicidal and Fungicidal Activity
Tian et al. (2009) prepared N-(substituted) cyclopropanecarboxyl-N′-pyridin-2-yl thioureas and found that certain derivatives exhibited excellent herbicidal and fungicidal activities. This research underscores the potential of this compound derivatives in agricultural applications (Tian, Song, Wang, & Liu, 2009).
Catalysis and Chemical Modification
Schardon et al. (2017) investigated 4-halopyridines, including this compound, as selective covalent protein modifiers. Their research demonstrated the potential of these compounds in developing chemical probes for biological studies, particularly in the context of protein modification (Schardon, Tuley, Er, Swartzel, & Fast, 2017).
Photophysical Properties
Research by Mancilha et al. (2011) on cyclopalladated complexes of 4-aryl-2,1,3-benzothiadiazoles provides insights into the photophysical properties of related compounds, including this compound. This study offers valuable information for the development of novel materials with unique optical characteristics (Mancilha, Barloy, Rodembusch, Dupont, & Pfeffer, 2011).
Environmental Applications
Research by Ruiz-Garcia et al. (2020) on the catalytic decomposition of hydrogen peroxide and 4-chlorophenol using modified activated carbons hints at the potential environmental applications of related chloropyridine compounds. Such studies are essential in understanding how these compounds interact in environmental contexts and their possible use in waste treatment or environmental remediation (Ruiz-Garcia, Heras, Calvo, Alonso-Morales, Rodríguez, & Gilarranz, 2020).
Properties
IUPAC Name |
4-chloro-2-cyclopropyloxypyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO/c9-6-3-4-10-8(5-6)11-7-1-2-7/h3-5,7H,1-2H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIOLAOPZUUQFJR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1OC2=NC=CC(=C2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00744896 |
Source
|
Record name | 4-Chloro-2-(cyclopropyloxy)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00744896 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.61 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1243403-94-2 |
Source
|
Record name | 4-Chloro-2-(cyclopropyloxy)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00744896 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.